Flavors & Fragrances
  • Ethyl Myristate
    Ethyl Myristate
    • Cat. No.:
    • B029566
    • CAS No.:
    • 124-06-1
    • Molecular Formula:
    • C16H32O2
    • Molecular Weight:
    • 256.42 g/mol
    Description
    Ethyl myristate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of myristic acid with the hydroxy group of ethanol.
    Ethyl tetradecanoate has been reported in...
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  • Nonanal
    Nonanal
    • Cat. No.:
    • B032974
    • CAS No.:
    • 124-19-6
    • Molecular Formula:
    • C9H18O
    • Molecular Weight:
    • 142.24 g/mol
    Description
    Nonanal is a clear brown liquid characterized by a rose-orange odor. Insoluble in water. Found in at least 20 essential oils, including rose and citrus oils and several species of pine oil.
    Nonanal is a satur...
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  • Hexanal
    Hexanal
    • Cat. No.:
    • B045976
    • CAS No.:
    • 66-25-1
    • Molecular Formula:
    • C6H12O
    • Molecular Weight:
    • 100.16 g/mol
    Description
    Hexanal, is an alkyl aldehyde used in the flavor industry to produce fruity flavors.
    Hexanal is present in lactoperoxidase-bleached WPC80 (whey protein concentrate with 80% protein).
    Hexanal is an oxidatio...
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  • Carveol
    Carveol
    • Cat. No.:
    • B046549
    • CAS No.:
    • 99-48-9
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Carveol is a clear colorless liquid. Insoluble in water.
    Carveol is a limonene monoterpenoid that is cyclohex-2-en-1-ol substituted by a methyl group at position 2 and a prop-1-en-2-yl group at position 5. It...
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  • Tocopherols
    Tocopherols
    • Cat. No.:
    • B072186
    • CAS No.:
    • 1406-66-2
    • Molecular Formula:
    • C28H48O2
    • Molecular Weight:
    • 416.7 g/mol
    Description
    Tocopherol exists in four different forms designated as α, β, δ, and γ. They present strong antioxidant activities, and it is determined as the major form of vitamin E. Tocopherol, as a group, is composed of sol...
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  • Hexa-2,4-dienal
    Hexa-2,4-dienal
    • Cat. No.:
    • B092074
    • CAS No.:
    • 142-83-6
    • Molecular Formula:
    • C6H8O
    • Molecular Weight:
    • 96.13 g/mol
    Description
    (E,E)-2,4-hexadienal has been reported in Medicago sativa and Cucumis sativus with data available.
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  • 2-Acetylpyridine
    2-Acetylpyridine
    • Cat. No.:
    • B122185
    • CAS No.:
    • 1122-62-9
    • Molecular Formula:
    • C7H7NO
    • Molecular Weight:
    • 121.14 g/mol
    Description
    2-Acetylpyridine is a volatile flavor compound found in rye bread crust and roasted sesame. It has also been identified as a key contributor to the “scented rice”-like aroma in Yahonkaoluo leaves and Xiangjing-8...
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  • Methyl 10-undecenoate
    Methyl 10-undecenoate
    • Cat. No.:
    • B153647
    • CAS No.:
    • 111-81-9
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.30 g/mol
    Description
    Methyl undecenate is a fatty acid methyl ester of 10-undecenoic acid. It has a role as a metabolite. It is functionally related to a 10-undecenoic acid.
    Methyl undec-10-enoate has been reported in Achillea mi...
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  • 3-Ethyl-2-hydroxy-2-cyclopenten-1-one
    3-Ethyl-2-hydroxy-2-cyclopenten-1-one
    • Cat. No.:
    • B1209497
    • CAS No.:
    • 21835-01-8
    • Molecular Formula:
    • C7H10O2
    • Molecular Weight:
    • 126.15 g/mol
    Description
    3-Ethyl-2-hydroxy-2-cyclopenten-1-one is formed by thermal degradation of ascorbic acid. It is an aroma compound formed from the reactions of L-ascorbic acid with L-threonine/L-serine at different pH values.
    ...
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  • alpha-Terpinene
    alpha-Terpinene
    • Cat. No.:
    • B1210023
    • CAS No.:
    • 99-86-5
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    Alpha-terpinene is one of three isomeric monoterpenes differing in the positions of their two double bonds (beta- and gamma-terpinene being the others). In alpha-terpinene the double bonds are at the 1- and 3-po...
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